1-[(2-Bromophenyl)methyl]azetidin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of azetidine derivatives has been described in the literature. For instance, the starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles .Scientific Research Applications
Synthesis and Reactivity
- Synthetic Routes and Chemical Reactivity: Azetidine compounds, including those with bromophenyl groups, are of significant interest due to their structural uniqueness and potential in synthesizing biologically active molecules. For example, a study detailed the synthesis of various azetidin-2-one derivatives, exploring their antimicrobial and antitubercular activities, showcasing the versatility of azetidine scaffolds in medicinal chemistry (Chandrashekaraiah et al., 2014). Similarly, azetidines and azetidin-2-ones are known for their thermal stability and diverse reactivity with electrophiles and nucleophiles, providing pathways to synthesize a wide range of compounds including amides, alkenes, and cyclic products such as piperidines and pyrrolidines (Singh et al., 2008).
Biological and Pharmaceutical Applications
- Biological Activities: The biological activities of azetidine derivatives have been widely explored. For instance, azetidine-2-ones have shown promising results as antibacterial, antifungal, and enzyme inhibitors, with their synthesis strategies being crucial for developing new therapeutic agents (Ansari & Lal, 2009). Additionally, certain azetidine derivatives have been evaluated for their anti-inflammatory activities, indicating their potential in drug discovery and pharmaceutical chemistry (Sharma et al., 2013).
properties
IUPAC Name |
1-[(2-bromophenyl)methyl]azetidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2/c11-10-4-2-1-3-8(10)5-13-6-9(12)7-13/h1-4,9H,5-7,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQSAHOMWCWFMCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC=CC=C2Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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